Cas no 2361640-77-7 (7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride)

• Product Name: 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride
• CAS No: 2361640-77-7
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5453148
• PubChem ID: 139026287
• Update Time: 2025-06-25

7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methoxy-, hydrochloride (1:1)
• 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride
• EN300-7433676
• 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid hydrochloride
• 2361640-77-7
• Z3768198567

• Inchi： 1S/C11H13NO3.ClH/c1-15-7-2-3-8-9(11(13)14)4-5-12-10(8)6-7;/h2-3,6,9,12H,4-5H2,1H3,(H,13,14);1H
• InChI Key： VMRFGTIXKXTGCP-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C2C=CC(=CC=2NCC1)OC)=O

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride

7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride (CAS No. 2361640-77-7): A Comprehensive Overview

The compound 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride, identified by its CAS number 2361640-77-7, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the tetrahydroquinoline class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further research and development.

In recent years, the exploration of tetrahydroquinoline derivatives has expanded significantly, driven by their promising pharmacological properties. These derivatives exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the methoxy group at the 7-position in 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride contributes to its unique chemical and biological profile. This modification can influence the compound's interactions with biological targets, potentially enhancing its efficacy and selectivity.

The structural framework of tetrahydroquinoline provides a versatile scaffold for drug design. The cyclic structure allows for multiple sites of functionalization, enabling the creation of analogs with tailored properties. Researchers have leveraged this flexibility to develop compounds with improved pharmacokinetic profiles and reduced side effects. The carboxylic acid moiety in 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride serves as a key functional group that can participate in various chemical reactions, facilitating further derivatization and optimization.

Recent studies have highlighted the potential of tetrahydroquinoline derivatives in addressing complex diseases. For instance, research has demonstrated their ability to modulate signaling pathways involved in cancer progression. The hydrochloride salt form of this compound enhances its stability and solubility, which are critical factors for successful drug delivery. These properties make it an attractive candidate for formulation development and clinical trials.

The synthesis of 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly used in the preparation of tetrahydroquinoline derivatives. These methods ensure the high quality required for pharmaceutical applications.

In vitro and in vivo studies have provided valuable insights into the pharmacological effects of 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride. Preliminary results suggest that this compound exhibits potent activity against various disease models. Its ability to interact with specific biological targets makes it a promising lead for drug development. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

The hydrochloride salt form of this compound offers several advantages over other formulations. It improves solubility in aqueous solutions, which is essential for oral and intravenous administration. Additionally, the hydrochloride salt enhances stability under various storage conditions, ensuring long-term viability. These characteristics make it a favorable candidate for clinical translation.

The future prospects for 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride are promising. Ongoing research aims to explore its potential in treating a variety of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a novel therapeutic agent. The compound's unique structure and promising biological activities position it as a key player in future drug discovery initiatives.

In conclusion, 7-Methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid;hydrochloride (CAS No. 2361640-77-7) is a versatile and promising compound with significant therapeutic potential. Its structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological effects continues to grow，so does its potential to contribute to advancements in medicine.